3-Hydroxyisoxazole-4-carboxylic acid

• IUPAC Name: 3-oxo-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C4H3NO4/c6-3-2(4(7)8)1-9-5-3/h1H,(H,5,6)(H,7,8)
• InChI Key: JLPHBZYAQYOJND-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NO1)C(=O)O
• Molecular Formula: C4H3NO4
• DSSTOX Substance ID: DTXSID30332285
• Molecular Weight: 129.07 g/mol
• CAS RN: 178316-78-4

Description

3-Hydroxyisoxazole-4-carboxylic acid (HICA) is a natural metabolite of leucine, an essential amino acid. HICA has been found to have several benefits in the field of scientific research, including its ability to enhance muscle growth, reduce muscle damage, and improve recovery time after exercise.

Mechanism Of Action

3-Hydroxyisoxazole-4-carboxylic acid works by activating the mammalian target of rapamycin (mTOR) signaling pathway, which is responsible for regulating protein synthesis and muscle growth. 3-Hydroxyisoxazole-4-carboxylic acid also inhibits the activity of enzymes that break down muscle tissue, which helps to prevent muscle damage.
Biochemical and Physiological Effects:
3-Hydroxyisoxazole-4-carboxylic acid has been found to have several biochemical and physiological effects. It can increase protein synthesis, reduce muscle damage, and improve recovery time after exercise. 3-Hydroxyisoxazole-4-carboxylic acid has also been found to have anti-inflammatory properties, which can help to reduce inflammation and promote healing.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3-Hydroxyisoxazole-4-carboxylic acid in lab experiments is its ability to enhance muscle growth and reduce muscle damage. This makes it an ideal compound for studying the effects of exercise on muscle tissue. However, one limitation of using 3-Hydroxyisoxazole-4-carboxylic acid in lab experiments is that it can be difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 3-Hydroxyisoxazole-4-carboxylic acid. One area of interest is the potential use of 3-Hydroxyisoxazole-4-carboxylic acid in the treatment of muscle wasting diseases, such as muscular dystrophy. Another area of interest is the development of new synthesis methods for 3-Hydroxyisoxazole-4-carboxylic acid, which could make it more readily available for research purposes. Additionally, further research is needed to fully understand the mechanism of action of 3-Hydroxyisoxazole-4-carboxylic acid and its potential applications in the field of sports nutrition.
Conclusion:
In conclusion, 3-Hydroxyisoxazole-4-carboxylic acid is a natural metabolite of leucine that has several benefits in the field of scientific research. It can enhance muscle growth, reduce muscle damage, and improve recovery time after exercise. 3-Hydroxyisoxazole-4-carboxylic acid works by activating the mTOR signaling pathway and inhibiting the activity of enzymes that break down muscle tissue. While there are some limitations to using 3-Hydroxyisoxazole-4-carboxylic acid in lab experiments, it remains a promising compound for studying the effects of exercise on muscle tissue. Further research is needed to fully understand the potential applications of 3-Hydroxyisoxazole-4-carboxylic acid in the field of sports nutrition and beyond.

Synthesis Methods

3-Hydroxyisoxazole-4-carboxylic acid can be synthesized through the reaction of alpha-ketoisocaproate (KIC) with nitrous acid. This reaction results in the formation of 3-Hydroxyisoxazole-4-carboxylic acid, which can be purified through crystallization.

Scientific Research Applications

3-Hydroxyisoxazole-4-carboxylic acid has been extensively studied for its potential applications in the field of sports nutrition. Several studies have shown that 3-Hydroxyisoxazole-4-carboxylic acid can enhance muscle growth, reduce muscle damage, and improve recovery time after exercise. 3-Hydroxyisoxazole-4-carboxylic acid has also been found to have anti-catabolic effects, which means it can prevent the breakdown of muscle tissue.